4-Methylcyclohexanecarboxylic acid
Cat. No. B1346011
:
934-67-8
M. Wt: 142.2 g/mol
InChI Key: QTDXSEZXAPHVBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:1][CH:2]1[CH2:3][CH2:4][CH:5]([C:8](=[O:9])[OH:10])[CH2:6][CH2:7]1.[S:11]([Cl:12])([Cl:13])=[O:14]>>[CH3:1][CH:2]1[CH2:3][CH2:4][CH:5]([C:8](=[O:10])[Cl:13])[CH2:6][CH2:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC1CCC(C(=O)O)CC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC1CCC(C(=O)Cl)CC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
